Cas no 1891707-54-2 (1-1-(2-phenylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-phenylphenyl)cyclopropylethan-1-amine
• CAS No: 1891707-54-2
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 5564279
• PubChem ID: 117347754
• Update Time: 2025-05-21

1-1-(2-phenylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-phenylphenyl)cyclopropyl]ethan-1-amine
• 1891707-54-2
• EN300-1861302
• 1-1-(2-phenylphenyl)cyclopropylethan-1-amine

• Inchi： 1S/C17H19N/c1-13(18)17(11-12-17)16-10-6-5-9-15(16)14-7-3-2-4-8-14/h2-10,13H,11-12,18H2,1H3
• InChI Key： RKFMEYMJSBBQGY-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CC=CC=C2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2-phenylphenyl)cyclopropylethan-1-amine

Chemical Compound CAS No. 1891707-54-2: 1-(2-Phenylphenyl)cyclopropylethanamine

The chemical compound with CAS No. 1891707-54-2, commonly referred to as 1-(2-phenylphenyl)cyclopropylethanamine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced material synthesis. The cyclopropane ring in its structure contributes to its exceptional reactivity and stability, making it a valuable building block in modern chemical research.

1-(2-Phenylphenyl)cyclopropylethanamine is characterized by its complex molecular architecture, which includes a cyclopropyl group attached to an ethanamine moiety and a biphenyl substituent. The biphenyl group introduces significant aromaticity and electronic effects, which influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that analogs of this compound exhibit promising anti-inflammatory and anti-cancer activities. The cyclopropane ring plays a pivotal role in these activities by enhancing molecular rigidity and stabilizing key interactions with biological targets.

In addition to its pharmaceutical applications, 1-(2-phenylphenyl)cyclopropylethanamine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent advancements in this area, as reported in *Advanced Materials*, suggest that derivatives of this compound could be employed in flexible electronics and optoelectronic devices.

The synthesis of 1-(2-phenylphenyl)cyclopropylethanamine involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. A common approach involves the use of transition metal-catalyzed cycloaddition reactions or ring-opening strategies to construct the cyclopropane ring. Subsequent functionalization steps enable the introduction of the biphenyl group and the ethanamine moiety, ensuring precise control over the final product's structure.

From a safety standpoint, 1-(2-phenylphenyl)cyclopropylethanamine exhibits moderate toxicity profiles under standard experimental conditions. However, its handling requires adherence to standard laboratory protocols to minimize exposure risks. Environmental impact assessments indicate that this compound degrades slowly under aerobic conditions, necessitating careful disposal practices to mitigate ecological risks.

Looking ahead, ongoing research into 1-(2-phenylphenyl)cyclopropylethanamine is expected to uncover new applications across diverse fields. Its structural versatility makes it an ideal candidate for further exploration in areas such as catalysis, polymer chemistry, and green chemistry. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.